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Compound of Interest

Compound Name: 6-(Aminomethyl)pyridin-2-amine

Cat. No.: B064707 Get Quote

An In-Depth Technical Guide to the Safe Handling of 6-(Aminomethyl)pyridin-2-amine

Authored for Drug Development Professionals, Researchers, and Scientists

Abstract
6-(Aminomethyl)pyridin-2-amine is a bifunctional molecule of significant interest in medicinal

chemistry and drug development, valued for its role as a versatile building block and ligand. Its

structure, featuring a primary aminomethyl group and a primary aromatic amine on a pyridine

scaffold, imparts specific reactivity and biological potential. However, these same functional

groups are responsible for its significant hazardous properties. This guide provides a

comprehensive overview of the critical safety and handling protocols necessary for the

responsible use of this compound in a laboratory setting. It moves beyond a simple recitation of

safety data sheet (SDS) information to offer a deeper, scientifically grounded understanding of

the hazards, enabling researchers to implement robust and self-validating safety systems.

Compound Identification and Physicochemical
Properties
Understanding the fundamental properties of a chemical is the first step in a robust safety

assessment. 6-(Aminomethyl)pyridin-2-amine is a primary amine, which dictates much of its

chemical behavior and hazard profile.
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Property Value Source

Chemical Name
6-(Aminomethyl)pyridin-2-

amine
N/A

CAS Number 86566-33-0 N/A

Molecular Formula C₆H₉N₃ N/A

Molecular Weight 123.16 g/mol N/A

Appearance Liquid [1]

Boiling Point 82 - 85 °C (16 hPa) [1]

Density 1.049 g/cm³ at 25 °C [1]

Chemical Stability

The product is chemically

stable under standard ambient

conditions

[1]

The presence of two amine groups makes the molecule basic and nucleophilic, and also highly

corrosive. These groups can readily react with acidic and electrophilic compounds and are

responsible for the severe skin and eye damage the compound can cause.

Hazard Identification and GHS Classification
6-(Aminomethyl)pyridin-2-amine is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with its corrosive nature.
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Hazard
Class

Category
GHS
Pictogram

Signal
Word

Hazard
Statement

Source

Skin

Corrosion
1B corrosive Danger

H314:

Causes

severe skin

burns and

eye damage

[1]

Serious Eye

Damage
1 corrosive Danger

H314:

Causes

severe skin

burns and

eye damage

[1]

Expert Insight: The Category 1B classification for skin corrosion indicates that, upon

application, the material causes irreversible damage to the skin, specifically necrosis through

the epidermis and into the dermis, within an observation period of up to 14 days following an

exposure of up to one hour.[1] This underscores the critical importance of preventing all direct

contact.

Exposure Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is essential, prioritizing engineering controls and

supplementing them with appropriate PPE. The causality behind each recommendation is

rooted in the compound's corrosive nature.

Engineering Controls:

Fume Hood: All manipulations of 6-(Aminomethyl)pyridin-2-amine, including weighing,

transferring, and preparing solutions, must be conducted inside a certified chemical fume

hood. This is the primary barrier to prevent inhalation of any vapors or aerosols.[1][2]

Safety Shower and Eyewash Station: An accessible and regularly tested safety shower and

eyewash station are mandatory in any laboratory where this compound is handled.[3]

Immediate and copious irrigation is the most critical first aid measure for skin or eye contact.
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Personal Protective Equipment (PPE): The selection of PPE is not a checklist but a dynamic

risk assessment based on the experimental procedure.

Hand Protection: Wear nitrile or neoprene gloves that are rated for protection against

corrosive amines. Always inspect gloves for tears or pinholes before use. Double-gloving is

recommended during transfers of neat material. After handling, remove gloves using the

proper technique to avoid contaminating your skin and dispose of them in accordance with

laboratory procedures.[4]

Eye and Face Protection: Chemical safety goggles are mandatory at all times. When

handling larger quantities or when there is a significant risk of splashing, a full-face shield

must be worn in addition to safety goggles.[4]

Skin and Body Protection: A flame-resistant lab coat must be worn and fully fastened. Ensure

that clothing covers all exposed skin. Do not wear shorts or open-toed shoes in the

laboratory.

Diagram: PPE Selection Workflow
This flowchart provides a logical path for selecting the appropriate level of PPE based on the

task.
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Caption: PPE selection decision tree for handling 6-(Aminomethyl)pyridin-2-amine.

Standard Operating Procedures (SOPs)
Adherence to detailed, validated protocols is essential for safety. The following SOPs provide a

framework for common laboratory manipulations.

SOP 1: Weighing and Preparing a Solution
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Preparation: Don all required PPE (see Section 3). Ensure the analytical balance is inside a

fume hood or a vented balance enclosure.

Tare: Place a suitable weighing vessel (e.g., a glass vial) on the balance and tare it.

Dispensing: Using a clean spatula or pipette, carefully transfer the desired amount of 6-
(Aminomethyl)pyridin-2-amine into the tared vessel. Perform this action slowly to minimize

the risk of spills or aerosol generation.

Sealing: Immediately cap the stock bottle and the weighing vessel.

Cleaning: Wipe the spatula and any affected surfaces with a damp cloth (using a solvent like

isopropanol), ensuring the cleaning cloth is disposed of as hazardous waste.

Dissolution: In the fume hood, add the desired solvent to the weighing vessel containing the

compound. If necessary, cap and vortex or stir until fully dissolved.

Final Steps: Clean the exterior of the final solution container before removing it from the

fume hood. Wash hands thoroughly after the procedure is complete.[1][5]

Emergency Procedures
Rapid and correct response to an emergency can significantly mitigate harm. All personnel

must be familiar with these procedures before beginning work.[1]
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Exposure Route First Aid Measures Source

Inhalation

Move the victim to fresh air

immediately. If breathing is

difficult or has stopped, provide

artificial respiration. Call a

physician immediately.[1]

[1]

Skin Contact

Do not hesitate. Immediately

flush the affected area with

copious amounts of water for

at least 15 minutes while

removing all contaminated

clothing and shoes. A safety

shower must be used for large

area contact. Call a physician

immediately.[1]

[1]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. An

eyewash station should be

used. Remove contact lenses

if present and easy to do.

Continue rinsing. Immediately

call an ophthalmologist.[1]

[1]

Ingestion

Do NOT induce vomiting due

to the risk of perforation.[1] If

the victim is conscious and

alert, have them rinse their

mouth with water and drink two

glasses of water. Never give

anything by mouth to an

unconscious person. Call a

physician or poison control

center immediately.[1]

[1]
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SOP 2: Accidental Spill Response (Small Spill < 50 mL)
Evacuate & Alert: Alert personnel in the immediate vicinity and evacuate the area if

necessary.

Contain: If safe to do so, prevent the spill from spreading by diking with an inert, non-

combustible absorbent material such as vermiculite, sand, or earth. Do not use combustible

materials like paper towels for the initial containment.

Neutralize/Absorb: Cover the spill with the absorbent material.

Collect: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

Dispose: All contaminated materials, including PPE, must be disposed of as hazardous

waste.

Report: Report the incident to the laboratory supervisor or safety officer.

Diagram: Spill Response Protocol
This flowchart outlines the critical decision points and actions for responding to a chemical spill.
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Caption: Logical workflow for responding to a spill of 6-(Aminomethyl)pyridin-2-amine.
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Stability and Reactivity
Stability: The compound is stable under normal laboratory conditions.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids, as these

can cause vigorous and potentially hazardous reactions.[2]

Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes

including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).[3]

Toxicological Information
The toxicological properties of 6-(Aminomethyl)pyridin-2-amine have not been thoroughly

investigated.[1][2] However, the available data and its chemical class suggest it should be

handled with extreme care.

Acute Toxicity: While oral, dermal, and inhalation data are not available for this specific

compound, an intravenous LD50 in mice was reported as 340 mg/kg.[1] Observed effects at

this dose included convulsions and excitement.[1] Structurally similar aminopyridines are

known to be toxic if swallowed or in contact with skin.[5]

Corrosivity: As established, the material is extremely destructive to the tissues of the mucous

membranes, upper respiratory tract, eyes, and skin.[1] Ingestion can cause severe swelling

and damage to delicate tissues, with a danger of perforation.[2]

Carcinogenicity: No component of this product is identified as a probable, possible, or

confirmed human carcinogen by IARC, NTP, or OSHA.[1]

Disposal Considerations
All waste containing 6-(Aminomethyl)pyridin-2-amine must be treated as hazardous.

Chemical Waste: Dispose of the chemical and any solutions in a designated, properly

labeled hazardous waste container.

Contaminated Materials: All items that have come into contact with the compound, including

gloves, pipette tips, and cleaning materials, must be disposed of in a solid hazardous waste

container.
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Regulations: Adhere strictly to all local, state, and federal regulations for hazardous waste

disposal.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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